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Compound of Interest

Compound Name: Lead(II) perchlorate trihydrate

Cat. No.: B1593016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis, handling, and preparation of

lead(II) perchlorate solutions. Lead(II) perchlorate, with the formula Pb(ClO₄)₂, is a highly

hygroscopic white solid that is very soluble in water.[1] It is a powerful oxidizing agent and

requires careful handling due to its toxicity and potential for explosion, particularly in its

anhydrous form or when in contact with organic materials.[2][3][4] This document outlines

detailed experimental protocols, safety precautions, and quantitative data to ensure safe and

effective use in a laboratory setting.

Properties of Lead(II) Perchlorate
Lead(II) perchlorate typically exists in its hydrated form, most commonly as the trihydrate

(Pb(ClO₄)₂·3H₂O).[1] The anhydrous salt can be prepared but is highly reactive. Key properties

are summarized below.
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Property Value

Chemical Formula Pb(ClO₄)₂

Molar Mass 406.10 g/mol (anhydrous)

Appearance White crystalline solid

Density 2.6 g/cm³ (at 25 °C)[1]

Solubility in Water 256.2 g/100 mL (at 25 °C)[1]

Boiling Point Decomposes at 250 °C[1]

Hydrated Forms
Anhydrous (x=0), Monohydrate (x=1), Trihydrate

(x=3)[1]

Critical Safety and Handling
Lead(II) perchlorate is a hazardous substance that presents multiple risks. It is a strong

oxidizer, acutely toxic, a reproductive hazard, and very toxic to aquatic life.[2][5][6]

Oxidizer: May intensify fire; keep away from heat, sparks, open flames, and combustible

materials.[2][5]

Toxicity: Harmful if swallowed or inhaled.[2][6] It is a reproductive toxin that may damage

fertility or the unborn child.[6][7]

Explosion Hazard: Anhydrous lead(II) perchlorate, especially when dissolved in methanol,

can be explosive if disturbed.[1][4] Prolonged exposure to heat may result in an explosion.[3]

[4]

Personal Protective Equipment (PPE): Always wear protective gloves, chemical safety

goggles, a face shield, and a lab coat.[5][6] Work in a well-ventilated fume hood.[5]

Safety Protocol Flowchart
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Handling Lead Perchlorate

Assess Hazards Spill Occurs

Wear Appropriate PPE:
- Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Work in a Certified
Chemical Fume Hood

Follow Spill Protocol:
1. Evacuate Area
2. Alert Supervisor

3. Use Spill Kit for Oxidizers
4. Do NOT use combustible absorbents

Yes

Proper Storage

No

Store in a cool, dry place
Away from combustible materials

and reducing agents.
Keep container tightly closed.

Waste Disposal

Dispose as hazardous waste
via licensed disposal company.
Do not let product enter drains.

Click to download full resolution via product page

Caption: Safety and handling workflow for lead perchlorate.

Synthesis of Lead(II) Perchlorate
Lead(II) perchlorate can be synthesized by reacting perchloric acid with various lead

compounds. The choice of precursor depends on availability and desired purity.

Reaction Pathways
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Caption: Synthesis pathways to produce lead(II) perchlorate.

Experimental Protocol 1: From Lead(II) Oxide
This method is common due to the availability of lead(II) oxide.[8][9]

Reagents and Equipment:

Lead(II) Oxide (PbO)

70% Perchloric Acid (HClO₄)

Deionized water

Glass beaker and stir bar

Hot plate/stirrer

Fume hood
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Procedure:

1. In a fume hood, weigh the desired amount of lead(II) oxide and place it in a beaker.

2. Slowly and carefully add a stoichiometric amount of 70% perchloric acid dropwise while

stirring continuously.[9] The reaction is exothermic.

Reaction: PbO + 2HClO₄ → Pb(ClO₄)₂ + H₂O

3. Continue stirring until the lead(II) oxide has completely dissolved.[9] Gentle heating may

be applied to facilitate dissolution.

4. If isolating the solid, the resulting solution can be carefully heated to evaporate the water.

To obtain the trihydrate, heat the solution to 125 °C and then under moist air at 160 °C to

remove excess acid.[1]

5. Caution: Do not overheat or evaporate to dryness, as this increases the risk of explosion.

Experimental Protocol 2: From Lead(II) Carbonate
This method produces carbon dioxide gas as a byproduct.[8]

Reagents and Equipment:

Lead(II) Carbonate (PbCO₃)

Perchloric Acid (HClO₄)

Deionized water

Reaction flask with gas outlet

Stirrer

Procedure:

1. Place a weighed amount of lead(II) carbonate into the reaction flask inside a fume hood.
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2. Slowly add perchloric acid to the flask. The reaction will effervesce as CO₂ is released.

Control the rate of addition to prevent excessive foaming.

Reaction: PbCO₃ + 2HClO₄ → Pb(ClO₄)₂ + H₂O + CO₂(g)

3. Once the addition is complete and gas evolution has ceased, the resulting solution of

lead(II) perchlorate can be used directly or purified as described in Protocol 1.

Preparation of Aqueous Solutions
Aqueous solutions of lead perchlorate are frequently used in analytical chemistry and research.

Workflow for Solution Preparation
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Start: Prepare Solution

Calculate Mass of
Pb(ClO₄)₂·xH₂O Required

Weigh Solid Accurately
in Fume Hood

Dissolve in a Portion of
Deionized Water in a

Volumetric Flask

Sonicate to Ensure
Complete Dissolution

Dilute to Final Volume
with Deionized Water

Dissolved

Mix Thoroughly

Standardize Solution
(Optional but Recommended)

End: Solution Ready
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Caption: General workflow for preparing lead perchlorate solutions.

Experimental Protocol 3: Preparation of 0.02 M Lead
Perchlorate Solution
This protocol is adapted from a standard procedure for preparing volumetric solutions.[10]
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Reagents and Equipment:

Lead(II) Perchlorate (e.g., trihydrate, FW ≈ 460.15 g/mol )

Deionized water

1000 mL volumetric flask

Analytical balance

Sonicator

Procedure:

1. Calculate the required mass. For a 0.02 M solution using the trihydrate:

Mass = 0.02 mol/L * 460.15 g/mol * 1 L = 9.20 g

2. Accurately weigh approximately 9.20 g of lead perchlorate.[10]

3. Transfer the solid to a 1000 mL volumetric flask.

4. Add a portion of deionized water (e.g., 500-700 mL) to the flask.

5. Sonicate the flask to ensure the solid dissolves completely.[10]

6. Allow the solution to return to room temperature.

7. Carefully add deionized water to make up the volume to the 1000 mL mark.[10]

8. Cap the flask and invert several times to ensure homogeneity.

Quantitative Data for Solution Preparation
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Target Molarity (M) Precursor Form
Formula Weight (
g/mol )

Mass for 1000 mL
(g)

0.1
Trihydrate

(Pb(ClO₄)₂·3H₂O)
~460.15 46.02

0.05
Trihydrate

(Pb(ClO₄)₂·3H₂O)
~460.15 23.01

0.02
Trihydrate

(Pb(ClO₄)₂·3H₂O)
~460.15 9.20[10]

0.1
Anhydrous

(Pb(ClO₄)₂)
406.10 40.61

Storage, Stability, and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Keep

away from reducing agents, organic materials, and powdered metals.[5] Exposure to

moisture may affect product quality.[5]

Stability: The compound is stable under recommended storage conditions.[5] However, it

decomposes upon heating above 250 °C.[1]

Disposal: Lead perchlorate and its solutions are considered hazardous waste. They must be

disposed of through a licensed disposal company in accordance with local, national, and

international regulations.[5][6] Do not allow the product to enter drains or the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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